Cas no 122002-27-1 ()

122002-27-1 structure
structure
Product name:
CAS No:122002-27-1
MF:C46H93N2O6P
MW:801.214195966721
CID:6646510
PubChem ID:52931213

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C46H93N2O6P/c1-6-8-10-12-14-16-18-20-21-22-23-24-25-26-27-28-30-32-34-36-38-40-46(50)47-44(43-54-55(51,52)53-42-41-48(3,4)5)45(49)39-37-35-33-31-29-19-17-15-13-11-9-7-2/h37,39,44-45,49H,6-36,38,40-43H2,1-5H3,(H-,47,50,51,52)/b39-37+/t44-,45+/m0/s1
    • InChI Key: NBEKBSIOEMQZTN-NMIJJABPSA-N
    • SMILES: P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 800.67712569g/mol
  • Monoisotopic Mass: 800.67712569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 43
  • Complexity: 903
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 16.1
  • Topological Polar Surface Area: 108Ų

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